4-ethoxy-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C26H31N3O4/c1-3-32-23-10-6-20(7-11-23)26(30)27-19-24(25-5-4-18-33-25)29-16-14-28(15-17-29)21-8-12-22(31-2)13-9-21/h4-13,18,24H,3,14-17,19H2,1-2H3,(H,27,30)
• InChI Key: LFHYHKKFYFWNJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C26H31N3O4
• Molecular Weight: 449.5 g/mol

Description

4-ethoxy-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the benzamide class of compounds and has been synthesized using various methods.

Scientific Research Applications

Alzheimer's Disease Therapeutic Potential

A study synthesized a series of benzamides, including compounds structurally similar to 4-ethoxy-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide, as potential therapeutic agents for Alzheimer’s disease. These compounds were tested for their enzyme inhibition activity against butyrylcholinesterase, an enzyme target for Alzheimer’s treatment. One particular compound showed excellent inhibition, suggesting that modifications in the benzamide structure could enhance therapeutic potential against Alzheimer's disease (Hussain et al., 2016).

Dopamine Receptor Ligands

Research on N-[4-(4-arylpiperazin-1-yl)butyl]arylcarboxamides, closely related to the given chemical structure, indicated moderate affinity towards dopamine D(3) receptors. Structural changes in the aromatic ring linked to the piperazine ring led to the identification of derivatives with enhanced D(3) receptor affinity, suggesting potential applications in neurological research and drug development (Leopoldo et al., 2002).

Anti-Inflammatory and Analgesic Agents

A study involving the synthesis of novel benzodifuranyl derivatives, related to the given compound, explored their anti-inflammatory and analgesic properties. These derivatives exhibited significant COX-2 inhibitory activity, offering potential as new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Research on triazole derivatives, which include structural motifs similar to 4-ethoxy-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide, investigated their antimicrobial activities. Some newly synthesized compounds showed good to moderate activity against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Dopamine Uptake Inhibitors

Another study synthesized heteroaromatic analogs of GBR 12935 and GBR 12909, compounds related to the given chemical structure, evaluating them as dopamine transporter ligands. These analogs exhibited high affinity and selectivity for the dopamine transporter, suggesting their use in studying dopamine-related disorders and potential as therapeutic agents (Matecka et al., 1997).